1-(4-Fluorophenyl)-3-methylbut-2-en-1-one

• IUPAC Name: 1-(4-fluorophenyl)-3-methylbut-2-en-1-one
• InChI: InChI=1S/C11H11FO/c1-8(2)7-11(13)9-3-5-10(12)6-4-9/h3-7H,1-2H3
• InChI Key: FFMUQNCYEDRADF-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=C(C=C1)F)C
• Molecular Formula: C11H11FO
• Molecular Weight: 178.20 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, a study reported the synthesis of novel triphenylamine chalcones via the conventional Claisen–Schmidt condensation reaction in an alkaline medium at room temperature. The percentage yield of the compounds was between 30 and 92%.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as scanning electron microscopy, infrared spectroscopy, gas chromatography-mass spectrometry, 1H, 13C and 19F nuclear magnetic resonance, thermal gravimetric analysis (TGA), differential scanning calorimetry (DSC), Raman microspectroscopy, UV-Vis absorption spectroscopy, single crystal X-ray diffraction (XRD) and Hirshfeld surface (HS) analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the CuCl-catalyzed olefination with CCl4 in the presence of tetramethylethylenediamine in DMSO leads to the formation of (E)-1-(4-bromo-(2,2-dichloro-1-(4-fluorophenyl)vinyl)-diazene from (E)-1-(4-bromophenyl)-2-(4-fluorobenzylidene)hydrazine.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the molecular structure of (E)-3-(4-bromophenyl)-1-(4-fluorophenyl)prop-2-en-1-one (C15H10BrFO) was successfully synthesized and crystallized in the monoclinic system of P21/c space group.

Scientific Research Applications

Pharmaceutical Synthesis and Chiral Chemistry

• Dynamic Kinetic Resolution (DKR) : Alcohol dehydrogenases (ADHs) play a crucial role in the asymmetric synthesis of chiral alcohols. .
• .

Agrochemicals and Plant Growth Regulators

• Indole Derivatives : 4’-Fluoroacetophenone derivatives, such as indole-3-acetic acid, are plant hormones produced from tryptophan degradation. .

Computational Chemistry and Molecular Modeling

• Docking Studies : Computational simulations assess the binding affinity of 4’-Fluoroacetophenone to specific protein targets. .

Mechanism of Action

The mechanism of action of similar compounds has been explored. For instance, a compound named [1-(4-fluorophenyl)indol-5-yl]-[3-[4-(thiazole-2-carbonyl)piperazin-1-yl]azetidin-1-yl]methanone was found to be a reversible and highly selective MAGL inhibitor. It indirectly led to CB1 occupancy by raising 2-AG levels.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For instance, 4-Fluorobenzyl alcohol is classified as a flammable liquid (Category 4, H227) according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).

Future Directions

The future directions for the study of similar compounds could involve further exploration of their synthesis, structural properties, and potential applications. For instance, a new fluorinated pyrazole was successfully synthesized via a two-step reaction, suggesting potential for further development and study.